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Compound of Interest

Compound Name: Disodium arsenate

Cat. No.: B166728

Essential Safety and Handling Guide for Disodium
Arsenate

FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT
PROFESSIONALS

This guide provides critical, immediate, and actionable safety and logistical information for the
handling and disposal of Disodium arsenate. Adherence to these procedures is essential for
ensuring personal safety and regulatory compliance in the laboratory.

Disodium arsenate is classified as highly toxic if swallowed or inhaled and is a confirmed
human carcinogen.[1] It is also very toxic to aquatic life with long-lasting effects.[1][2]
Therefore, stringent safety protocols must be followed at all times.

Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is mandatory to prevent any direct
contact with Disodium arsenate.
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Protection Type

Specific Requirements

Rationale

Respiratory Protection

A NIOSH-approved P3 filter
respirator is required when
dusts are generated. Work
should be conducted under a

chemical fume hood.

To prevent inhalation of toxic
and carcinogenic dust

particles.

Hand Protection

Nitrile rubber gloves with a
minimum thickness of 0.11 mm
and a breakthrough time of at
least 480 minutes are
recommended. Gloves must
be inspected before use and
disposed of as contaminated

waste after handling.[1][2]

To avoid skin contact. Proper
glove removal technique is
crucial.[1][2]

Eye and Face Protection

Safety glasses with side
shields or a face shield are
required.[1][2] Eye protection
should be tested and approved
under government standards
such as NIOSH (US) or EN
166 (EV).[1][2]

To protect against dust
particles and potential

splashes.

Body Protection

Alab coat or protective
clothing is necessary.[3] In
cases of potential exposure,
disposable Tyvek-type
coveralls are recommended.[4]
[5] Contaminated clothing
should be removed
immediately and laundered by
informed personnel before
reuse; do not take work

clothes home.

To prevent contamination of

skin and personal clothing.

Emergency First Aid Procedures
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Immediate and appropriate first aid is critical in the event of exposure.

Exposure Route Immediate Action

Move the person to fresh air. If breathing is
) difficult or has stopped, provide artificial
Inhalation
respiration (do not use mouth-to-mouth).[6]

Seek immediate medical attention.[3]

Immediately remove all contaminated clothing.
. Rinse the skin with plenty of soap and water for
Skin Contact ) ) ) )
at least 15 minutes.[6] Seek immediate medical

attention.

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact upper and lower eyelids.[6][7] Remove contact

lenses if present and easy to do.[7] Seek

immediate medical attention.[7]

Do NOT induce vomiting.[7] Rinse mouth with
) water.[1][7] Never give anything by mouth to an
Ingestion ) _ _
unconscious person.[1][7] Seek immediate

medical attention.[1][7]

Handling, Storage, and Disposal Plan

A systematic approach to handling, storage, and disposal is essential to minimize risk.
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Phase Procedure

Always work in a designated area, such as a

chemical fume hood, to control dust and
Handling aerosols.[8] Avoid contact with skin and eyes.[1]

[2] Do not eat, drink, or smoke in the handling

area.[3] Wash hands thoroughly after handling.
[11[2]

Store in a cool, dry, and well-ventilated place in

a tightly closed container.[1][2] Store locked up
Storage ] )

and separated from acids, oxidants, and

reactive metals.

Evacuate the area.[6] Wear full PPE, including

respiratory protection.[1] Prevent dust formation.
Spill Cleanup [1] Carefully sweep or vacuum the spilled

material into a suitable, closed container for

disposal.[1] Do not wash away into the sewer.

Dispose of waste as hazardous material through
a licensed disposal company.[1][2] Do not mix
with other waste.[1] Empty containers should be
Disposal treated as the product itself and disposed of
accordingly.[1] All rinse water from cleaning
contaminated equipment must be collected as

hazardous waste.[8]

Operational Workflow for Handling Disodium
Arsenate

The following diagram outlines the procedural steps for the safe handling of Disodium
arsenate from receipt to disposal.

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://drexel.edu/~/media/Files/engineering/departments/materials/Lab%20Safety/sop_0008_-_arsenic_compounds.ashx?la=en
https://chem.khu.ac.ir/files/site71/files/%D8%A2%D8%B2%D9%85%D8%A7%DB%8C%D8%B4%DA%AF%D8%A7%D9%87/%D8%AC%D8%AF%D9%88%D9%84_%D9%85%D9%88%D8%A7%D8%AF_%D8%B4%D9%85%DB%8C%D8%A7%DB%8C%DB%8C_%D8%8C_%D8%AD%D9%84%D8%A7%D9%84_%D9%87%D8%A7_%D9%88_%D8%B4%D9%86%D8%A7%D8%B3%D8%A7%DA%AF%D8%B1%D9%87%D8%A7%DB%8C_%D8%A2%D8%B2_%D8%B4%DB%8C%D9%85%DB%8C_%D8%B9%D9%85%D9%88%D9%85%DB%8C_%DB%B1_%D9%88_%DB%B2/Disodium_hydrogen_arsenate.pdf
https://www.cdhfinechemical.com/images/product/msds/101_600170286_SodiumArsenate-CASNO-10048-95-0-MSDS.pdf
https://www.dnacih.com/niosh/nioshdbs/ipcsneng/neng1208.htm
https://chem.khu.ac.ir/files/site71/files/%D8%A2%D8%B2%D9%85%D8%A7%DB%8C%D8%B4%DA%AF%D8%A7%D9%87/%D8%AC%D8%AF%D9%88%D9%84_%D9%85%D9%88%D8%A7%D8%AF_%D8%B4%D9%85%DB%8C%D8%A7%DB%8C%DB%8C_%D8%8C_%D8%AD%D9%84%D8%A7%D9%84_%D9%87%D8%A7_%D9%88_%D8%B4%D9%86%D8%A7%D8%B3%D8%A7%DA%AF%D8%B1%D9%87%D8%A7%DB%8C_%D8%A2%D8%B2_%D8%B4%DB%8C%D9%85%DB%8C_%D8%B9%D9%85%D9%88%D9%85%DB%8C_%DB%B1_%D9%88_%DB%B2/Disodium_hydrogen_arsenate.pdf
https://www.cdhfinechemical.com/images/product/msds/101_600170286_SodiumArsenate-CASNO-10048-95-0-MSDS.pdf
https://chem.khu.ac.ir/files/site71/files/%D8%A2%D8%B2%D9%85%D8%A7%DB%8C%D8%B4%DA%AF%D8%A7%D9%87/%D8%AC%D8%AF%D9%88%D9%84_%D9%85%D9%88%D8%A7%D8%AF_%D8%B4%D9%85%DB%8C%D8%A7%DB%8C%DB%8C_%D8%8C_%D8%AD%D9%84%D8%A7%D9%84_%D9%87%D8%A7_%D9%88_%D8%B4%D9%86%D8%A7%D8%B3%D8%A7%DA%AF%D8%B1%D9%87%D8%A7%DB%8C_%D8%A2%D8%B2_%D8%B4%DB%8C%D9%85%DB%8C_%D8%B9%D9%85%D9%88%D9%85%DB%8C_%DB%B1_%D9%88_%DB%B2/Disodium_hydrogen_arsenate.pdf
https://www.cdhfinechemical.com/images/product/msds/101_600170286_SodiumArsenate-CASNO-10048-95-0-MSDS.pdf
https://www.fishersci.ie/store/msds?partNumber=11423827&countryCode=IE&language=en
https://chem.khu.ac.ir/files/site71/files/%D8%A2%D8%B2%D9%85%D8%A7%DB%8C%D8%B4%DA%AF%D8%A7%D9%87/%D8%AC%D8%AF%D9%88%D9%84_%D9%85%D9%88%D8%A7%D8%AF_%D8%B4%D9%85%DB%8C%D8%A7%DB%8C%DB%8C_%D8%8C_%D8%AD%D9%84%D8%A7%D9%84_%D9%87%D8%A7_%D9%88_%D8%B4%D9%86%D8%A7%D8%B3%D8%A7%DA%AF%D8%B1%D9%87%D8%A7%DB%8C_%D8%A2%D8%B2_%D8%B4%DB%8C%D9%85%DB%8C_%D8%B9%D9%85%D9%88%D9%85%DB%8C_%DB%B1_%D9%88_%DB%B2/Disodium_hydrogen_arsenate.pdf
https://chem.khu.ac.ir/files/site71/files/%D8%A2%D8%B2%D9%85%D8%A7%DB%8C%D8%B4%DA%AF%D8%A7%D9%87/%D8%AC%D8%AF%D9%88%D9%84_%D9%85%D9%88%D8%A7%D8%AF_%D8%B4%D9%85%DB%8C%D8%A7%DB%8C%DB%8C_%D8%8C_%D8%AD%D9%84%D8%A7%D9%84_%D9%87%D8%A7_%D9%88_%D8%B4%D9%86%D8%A7%D8%B3%D8%A7%DA%AF%D8%B1%D9%87%D8%A7%DB%8C_%D8%A2%D8%B2_%D8%B4%DB%8C%D9%85%DB%8C_%D8%B9%D9%85%D9%88%D9%85%DB%8C_%DB%B1_%D9%88_%DB%B2/Disodium_hydrogen_arsenate.pdf
https://chem.khu.ac.ir/files/site71/files/%D8%A2%D8%B2%D9%85%D8%A7%DB%8C%D8%B4%DA%AF%D8%A7%D9%87/%D8%AC%D8%AF%D9%88%D9%84_%D9%85%D9%88%D8%A7%D8%AF_%D8%B4%D9%85%DB%8C%D8%A7%DB%8C%DB%8C_%D8%8C_%D8%AD%D9%84%D8%A7%D9%84_%D9%87%D8%A7_%D9%88_%D8%B4%D9%86%D8%A7%D8%B3%D8%A7%DA%AF%D8%B1%D9%87%D8%A7%DB%8C_%D8%A2%D8%B2_%D8%B4%DB%8C%D9%85%DB%8C_%D8%B9%D9%85%D9%88%D9%85%DB%8C_%DB%B1_%D9%88_%DB%B2/Disodium_hydrogen_arsenate.pdf
https://chem.khu.ac.ir/files/site71/files/%D8%A2%D8%B2%D9%85%D8%A7%DB%8C%D8%B4%DA%AF%D8%A7%D9%87/%D8%AC%D8%AF%D9%88%D9%84_%D9%85%D9%88%D8%A7%D8%AF_%D8%B4%D9%85%DB%8C%D8%A7%DB%8C%DB%8C_%D8%8C_%D8%AD%D9%84%D8%A7%D9%84_%D9%87%D8%A7_%D9%88_%D8%B4%D9%86%D8%A7%D8%B3%D8%A7%DA%AF%D8%B1%D9%87%D8%A7%DB%8C_%D8%A2%D8%B2_%D8%B4%DB%8C%D9%85%DB%8C_%D8%B9%D9%85%D9%88%D9%85%DB%8C_%DB%B1_%D9%88_%DB%B2/Disodium_hydrogen_arsenate.pdf
https://www.cdhfinechemical.com/images/product/msds/101_600170286_SodiumArsenate-CASNO-10048-95-0-MSDS.pdf
https://chem.khu.ac.ir/files/site71/files/%D8%A2%D8%B2%D9%85%D8%A7%DB%8C%D8%B4%DA%AF%D8%A7%D9%87/%D8%AC%D8%AF%D9%88%D9%84_%D9%85%D9%88%D8%A7%D8%AF_%D8%B4%D9%85%DB%8C%D8%A7%DB%8C%DB%8C_%D8%8C_%D8%AD%D9%84%D8%A7%D9%84_%D9%87%D8%A7_%D9%88_%D8%B4%D9%86%D8%A7%D8%B3%D8%A7%DA%AF%D8%B1%D9%87%D8%A7%DB%8C_%D8%A2%D8%B2_%D8%B4%DB%8C%D9%85%DB%8C_%D8%B9%D9%85%D9%88%D9%85%DB%8C_%DB%B1_%D9%88_%DB%B2/Disodium_hydrogen_arsenate.pdf
https://chem.khu.ac.ir/files/site71/files/%D8%A2%D8%B2%D9%85%D8%A7%DB%8C%D8%B4%DA%AF%D8%A7%D9%87/%D8%AC%D8%AF%D9%88%D9%84_%D9%85%D9%88%D8%A7%D8%AF_%D8%B4%D9%85%DB%8C%D8%A7%DB%8C%DB%8C_%D8%8C_%D8%AD%D9%84%D8%A7%D9%84_%D9%87%D8%A7_%D9%88_%D8%B4%D9%86%D8%A7%D8%B3%D8%A7%DA%AF%D8%B1%D9%87%D8%A7%DB%8C_%D8%A2%D8%B2_%D8%B4%DB%8C%D9%85%DB%8C_%D8%B9%D9%85%D9%88%D9%85%DB%8C_%DB%B1_%D9%88_%DB%B2/Disodium_hydrogen_arsenate.pdf
https://drexel.edu/~/media/Files/engineering/departments/materials/Lab%20Safety/sop_0008_-_arsenic_compounds.ashx?la=en
https://www.benchchem.com/product/b166728?utm_src=pdf-body
https://www.benchchem.com/product/b166728?utm_src=pdf-body
https://www.benchchem.com/product/b166728?utm_src=pdf-body
https://www.benchchem.com/product/b166728?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166728?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Preparation

Obtain & Review SDS

Y

Designate Handling Area
(Fume Hood)

Y

Assemble &

Inspect PPE

Proceed with Caution

Handling & E‘

;)erimentation

Weigh & Prepare Solutions
in Fume Hood

Y

Conduct Experiment

Post-Experiment

Decontamini'tion & Cleanup

(Collect Ri

Decontaminate Equipment

nse Water)

Y

Clean Work Area

Waste Collection

Safe Handling Workflow for Disodium Arsenate

Waste Man‘

Hazardo

Segregate & Label

us Waste

Y

Store Waste in
Designated Area

Y

Arrange for Licensed
Disposal

'gement & Disposal

Click to download full resolution via product page

Caption: Procedural workflow for the safe handling of Disodium arsenate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
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